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Compound of Interest

Compound Name: Benzyl 6-oxohexylcarbamate

Cat. No.: B1280969 Get Quote

For researchers, scientists, and professionals in drug development, a precise understanding of

a molecule's structure is fundamental to predicting its reactivity, biological activity, and potential

applications. This guide provides a detailed analysis of the chemical structure of Benzyl 6-
oxohexylcarbamate.

Molecular Structure
Benzyl 6-oxohexylcarbamate is an organic compound that incorporates several key

functional groups which dictate its chemical properties.[1] The structure can be deconstructed

into three primary components: a benzyl group, a carbamate linker, and a 6-oxohexyl chain.

The molecular structure is represented by the SMILES notation:

O=C(OCC1=CC=CC=C1)NCCCCCC=O.[2]

1. Benzyl Group (C₆H₅CH₂-): This component consists of a benzene ring attached to a

methylene group (-CH₂-). The aromatic nature of the benzene ring provides rigidity and can

participate in various non-covalent interactions, such as pi-pi stacking, which can be crucial for

molecular recognition in biological systems.

2. Carbamate Linker (-O-C(=O)-N-): The carbamate group is an ester of carbamic acid. In this

molecule, it connects the benzyl group to the hexyl chain. The nitrogen atom of the carbamate

is attached to the hexyl chain, and the ester oxygen is attached to the benzyl group.

Carbamate linkages are known for their relative stability and are a common feature in

pharmaceuticals and protecting group chemistry.
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3. 6-Oxohexyl Chain (-CH₂(CH₂)₄C(=O)H): This is a six-carbon aliphatic chain with an aldehyde

functional group (-C(=O)H) at the terminus (position 6). The flexible alkyl chain provides

conformational adaptability, while the terminal aldehyde is a reactive site capable of undergoing

various chemical transformations, such as reductive amination or oxidation to a carboxylic acid.

The combination of these components results in a bifunctional molecule with potential

applications as a chemical probe, a building block in organic synthesis, or a linker in the

development of more complex molecules like PROTACs.[2]

Below is a DOT script representation of the 2D chemical structure of Benzyl 6-
oxohexylcarbamate.

Caption: 2D structure of Benzyl 6-oxohexylcarbamate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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